2-Oxabicyclo[2.2.1]heptan-3-one

2-Oxabicyclo[2.2.1]heptan-3-one (CAS: 5732-97-8) is a bridged bicyclic gamma-lactone primarily procured as a stereocontrolling building block in complex organic synthesis [1]. Characterized by its rigid [2.2.1] framework, it serves as a critical precursor for the diastereoselective construction of 1,3-disubstituted and 1,2,4-trisubstituted cyclopentanes . Industrial and academic buyers prioritize this compound for its ability to enforce strict facial selectivity during nucleophilic additions, reductions, and ring-opening metathesis, making it an indispensable starting material for synthesizing prostaglandins, macrolides like Brefeldin A, and chiral phosphine ligands [1].

Substituting 2-oxabicyclo[2.2.1]heptan-3-one with unbridged analogs, such as gamma-butyrolactone or acyclic cyclopentanone-3-carboxylic acid, fundamentally compromises stereochemical control [1]. Unbridged systems lack the rigid geometric constraints of the [2.2.1] bicyclic scaffold, leading to poor facial bias during functionalization [2]. This results in nearly equimolar mixtures of diastereomers during ring-opening, necessitating costly, yield-depleting chromatographic separations. For procurement teams supporting total synthesis or chiral ligand manufacturing, the bridged lactone is practically non-interchangeable because its inherent strain and geometry directly dictate the high enantiomeric and diastereomeric excesses required in downstream active pharmaceutical ingredients (APIs) [1].

Diastereoselective Ring-Opening for Cyclopentanes

The bridged structure of 2-oxabicyclo[2.2.1]heptan-3-one ensures exceptional diastereoselectivity during nucleophilic ring-opening and reduction processes, a feature absent in unbridged comparators [1]. When subjected to reductive cleavage or nucleophilic attack, the rigid[2.2.1] geometry restricts the trajectory of incoming reagents, yielding >95% diastereomeric excess (d.e.) for cis-1,3-disubstituted cyclopentanes . In contrast, acyclic or unbridged cyclopentane-1,3-diesters typically yield low stereoselectivity (often near 1:1 mixtures) under similar conditions.

High diastereoselectivity eliminates the need for complex downstream chiral separations, significantly reducing solvent waste and improving overall process yield.

Chiral Resolution for Ligand Synthesis

Derivatives of 2-oxabicyclo[2.2.1]heptan-3-one serve as highly efficient chiral auxiliaries in the resolution of complex racemic mixtures, outperforming generic resolving agents [1]. In the synthesis of the privileged chiral ligand PhanePhos, the use of a hydroxymethyl derivative of this bridged lactone for the resolution of racemicparacyclophane-4,12-dicarboxylic acid achieved an enantiomeric excess (ee) of >97% [1]. Standard chiral amines often require multiple, yield-depleting recrystallizations to approach 90% ee in similar sterically hindered systems.

Procuring this specific scaffold enables the highly efficient commercial synthesis of premium chiral ligands like PhanePhos, directly impacting the economics of asymmetric catalysis.

Orthogonal Reactivity and Lactone Stability

The inherent strain of the 2-oxabicyclo[2.2.1]heptane system allows for highly specific orthogonal reactivity, such as selective desulfonylation without premature lactone ring opening[1]. During the total synthesis of macrolides, treating a sulfonylated derivative of this bicyclic lactone with 6% Na/Hg and B(OH)3 in methanol resulted in an 87% yield of the desulfonylated intact lactone [1]. Standard aliphatic gamma-lactones are significantly more susceptible to unwanted ring-opening or reduction under similar metal-amalgam conditions.

The ability to selectively manipulate adjacent functional groups without premature lactone cleavage makes this compound an ideal advanced intermediate for complex macrolide synthesis.

Prostaglandin and Macrolide Synthesis

2-Oxabicyclo[2.2.1]heptan-3-one is the premier starting material for synthesizing the cyclopentane core of complex natural products and APIs, such as Brefeldin A and various prostaglandins[1]. Its rigid framework allows for precise stereochemical functionalization before controlled ring-opening, ensuring the correct relative stereochemistry of the final product.

Chiral Phosphine Ligand Manufacturing

Derivatives of this bicyclic lactone are utilized as highly effective chiral auxiliaries for the resolution of racemic paracyclophane acids [2]. This application is critical for the industrial-scale production of PhanePhos, a privileged ligand used in asymmetric hydrogenation and cross-coupling reactions.

Conformationally Restricted GABA Analogues

The compound serves as a rigid scaffold for the synthesis of conformationally restricted amino acids, including cyclopentane-based GABA analogues. The predictable trajectory of nucleophilic attack on the bridged system allows medicinal chemists to systematically map the structure-activity relationships of neurological drug candidates.